Cas no 20841-63-8 (7,8,9,10-tetrahydrobenzo[b]naphtho[2,1-d]furan)

• Product Name: 7,8,9,10-tetrahydrobenzo[b]naphtho[2,1-d]furan
• CAS No: 20841-63-8
• MF: C₁₆H₁₄O
• MW: 222.281764507294
• CID: 910655
• PubChem ID: 268555
• Update Time: 2025-04-19

7,8,9,10-tetrahydrobenzo[b]naphtho[2,1-d]furan Chemical and Physical Properties

Names and Identifiers

• 7,8,9,10-tetrahydrobenzo[b]naphtho[2,1-d]furan
• AG-K-16849; 7,8,9,10-tetrahydrobenzo< a> pyrene-10-carboxylic acid; CTK5F7205; AC1L4IP6; 7,8,9,10-tetrahydro-benzo[b]naphtho[2,1-d]furan; 7,8,9,10-tetrahydrobenzo[pqr]tetraphene-10-carboxylic acid; 7,8,9,10-tetrahydronaphtho< 1,2-b> benzofuran; 7,8,9,10-tetrahydrobenzo[b]naphtho[2,1-d]furan;
• DJPFEQDYYUSZPZ-UHFFFAOYSA-N
• SCHEMBL9105486
• DTXSID60943085
• NSC-108818
• 20841-63-8
• NSC108818

• Inchi： 1S/C16H14O/c1-2-6-12-11(5-1)9-10-14-13-7-3-4-8-15(13)17-16(12)14/h1-2,5-6,9-10H,3-4,7-8H2
• InChI Key： DJPFEQDYYUSZPZ-UHFFFAOYSA-N
• SMILES： O1C2C3C=CC=CC=3C=CC=2C2=C1CCCC2

Computed Properties

• Exact Mass: 222.10452
• Monoisotopic Mass: 222.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 13.14